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Compound of Interest |

Compound Name: 3-(Cyclopentyloxy)propan-1-ol
CAS No.: 99762-75-1
Cat. No.: B1356645

Get Quote

Part 1: Executive Summary & Strategic Utility

3-(Cyclopentyloxy)propan-1-ol (CAS: 99762-75-1) is a specialized aliphatic ether-alcohol
intermediate used primarily as a lipophilic linker in medicinal chemistry.[1][2] Unlike simple alkyl
chains, the terminal cyclopentyl group provides significant steric bulk and lipophilicity
(increasing LogP) without the metabolic liability of aromatic rings.[1][2] The ether linkage offers
rotational flexibility while maintaining chemical stability under most physiological conditions.[1]

Core Applications

o PDE4 Inhibitor Design: The cyclopentyloxy moiety is a pharmacophore "privileged structure”
in phosphodiesterase-4 (PDE4) inhibitors (e.g., Rolipram analogs).[1][2] This alcohol serves
as a precursor to introduce the 3-(cyclopentyloxy)propyl side chain, optimizing the binding
affinity in the hydrophobic pocket of the enzyme.[1]

e Lipid & Surfactant Synthesis: Used as a polar head-group modifier in the synthesis of non-
ionic surfactants and specialized lipids for drug delivery systems.[1]

e Linker Chemistry: Acts as a
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spacer carrying a masked hydrophobic terminus, ideal for fragment-based drug discovery
(FBDD) where solubility and membrane permeability need fine-tuning.[1]

Part 2: Technical Specifications & Properties

Property Specification Relevance

IUPAC Name 3-(Cyclopentyloxy)propan-1-ol Unambiguous identification
CAS Number 99762-75-1 Sourcing & Regulatory
Molecular Formula Stoichiometry calculations
Molecular Weight 144.21 g/mol Yield calculations

Boiling Point ~95°C (at 8 mmHg) Distillation/Purification

- Soluble in DCM, THF, EtOH; )
Solubility Low in Wat Extraction strategy
ow in Water

N Stable to weak acids/bases; ) ]
Stability ] ] Reaction planning
Ether linkage is robust

Part 3: Critical Synthesis & Derivatization Protocols
Module A: Synthesis of 3-(Cyclopentyloxy)propan-1-ol

Context: While commercially available, in-house synthesis is often required for isotopic labeling
or scale-up.[1][2]

Reaction Logic: A Williamson ether synthesis is preferred over acid-catalyzed condensation to
prevent polymerization of the propanediol.[1]

Protocol:

o Reagents: 1,3-Propanediol (10 equiv, excess to prevent bis-alkylation), Sodium Hydride (1.1
equiv), Cyclopentyl Bromide (1.0 equiv).[1][2]

e Solvent: Anhydrous DMF or THF.[1]

e Procedure:
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o Cool the suspension of NaH in DMF to 0°C.

o Add 1,3-propanediol dropwise (gas evolution:
). Stir for 30 min.

o Add Cyclopentyl bromide slowly.[1]

o Warm to room temperature and stir for 12 hours.

o Quench: Carefully add saturated
L1131
o Workup: Extract with Ethyl Acetate (

).[1][4] Wash combined organics with water (

) to remove excess diol and DMF.[1][2] Dry over

[11[31[5]

o Purification: Vacuum distillation is superior to chromatography for this oil.[1]

Module B: Activation via Tosylation (Leaving Group
Installation)

Context: To use this molecule as an alkylating agent (e.g., for N-alkylation of heterocycles), the
hydroxyl group must be converted to a good leaving group.[1][2]

Mechanism: Nucleophilic attack of the alcohol oxygen on the sulfonyl sulfur, displacing
chloride.[1] Pyridine acts as both solvent and proton scavenger.[1]

Step-by-Step Protocol:
e Setup: Flame-dried round-bottom flask,

atmosphere.
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e Charge: Dissolve 3-(cyclopentyloxy)propan-1-ol (10 mmol) in dry DCM (20 mL) and
Pyridine (20 mmol). Cool to 0°C.[1]

» Addition: Add p-Toluenesulfonyl chloride (TsCI, 11 mmol) portion-wise over 15 minutes.
o Critical Check: Maintain temperature < 5°C to prevent elimination side-products.[1]

e Reaction: Stir at 0°C for 2 hours, then allow to warm to RT overnight.

e Monitoring: TLC (Hexane:EtOAc 3:1).[1] Product (

) should be UV active (due to tosyl group).[1][2]

o Workup:
o Dilute with

.[1] Wash with 1M HCI (cold) to remove pyridine.[1][2]

o Wash with sat.[1]
and Brine.[1][3]

o Storage: The resulting Tosylate is unstable on silica; use immediately or recrystallize from
hexanes/ether if solid.

Module C: Mitsunobu Coupling (Direct
Functionalization)

Context: Direct coupling to phenols or acidic amines without intermediate activation.[1][2]
Protocol:
» Reagents: Target Phenol (1.0 equiv), 3-(Cyclopentyloxy)propan-1-ol (1.2 equiv),

(1.5 equiv).[1][2]

e Solvent: Anhydrous THF.
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e Procedure:
o Dissolve Phenol, Alcohol, and

in THF. Cool to 0°C.[1]

o Add DIAD (Diisopropyl azodicarboxylate) dropwise.[1][2]
o Note: The solution will turn yellow/orange.[1]
» Reaction: Stir at RT for 12—24 hours.
 Purification: The major challenge is removing Triphenylphosphine oxide (

).[1] Use a precipitation method (Hexane/Ether trituration) or specialized chromatography.[1]

Part 4: Visualizing the Chemical Workflow

The following diagram illustrates the strategic divergence from the parent alcohol to varying
high-value intermediates.

Activation Alkyl Tosylate
Base / 0°C (TsCl / MsCl) (Electrophile for N/O/S-Alkylation)
Oxidation 3-(Cyclopentyloxy)propanoic Acid
(Jones / TEMPO) (Peptide Coupling / Amidation)

Mitsunobu > Aryl Ether Derivative
(DIAD / PPh3) (PDEA4 Inhibitor Scaffold)

3-(Cyclopentyloxy)propan-1-ol
(Core Building Block)

Phenol / Acid

Click to download full resolution via product page

Figure 1: Divergent synthesis pathways utilizing 3-(Cyclopentyloxy)propan-1-ol as a primary
scaffold.[1][2][3][4][6][71[8][]

Part 5: Troubleshooting & Quality Control
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Issue Probable Cause Corrective Action

Increase 1,3-propanediol ratio
Low Yield (Synthesis) Bis-alkylation of diol to >10:1 vs Cyclopentyl
bromide.

Wash organic layer 5x with

Product Impurity Residual DMF ) )
water or use LiCl solution.[1][2]
Keep reaction strictly at 0°C
Elimination (Tosylation) Temperature too high during addition; add base
slowly.[1][2]
Use
Overlap of
NMR Confusion shake to identify -OH;
signals Cyclopentyl methine proton is
distinct (~3.9 ppm).[1][2]
References

¢ Synthesis of Ether-Linked Lipids

o Source: Smith, M. B., & March, J. (2007).[1][2] March's Advanced Organic Chemistry:
Reactions, Mechanisms, and Structure. Wiley-Interscience.[1] (General reference for
Williamson Ether Synthesis protocols).

o Relevant Context: Optimization of diol mono-alkyl
o PDE4 Inhibitor Chemistry

o Source:Journal of Medicinal Chemistry. "Structure-Activity Relationships of Rolipram
Analogs." (General grounding for the cyclopentyloxy pharmacophore).[1][2][5]

o Note: While specific papers on this exact alcohol are proprietary, the moiety is ubiquitous
in PDEA4 literature (e.g., Piclamilast).[1][2]

¢ Mitsunobu Reaction Protocols
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o Source: Swamy, K. C. K., et al. (2009).[1][2] "Mitsunobu and Related Reactions: Advances
and Applications."” Chemical Reviews, 109(6), 2551-2651.[1][2] Link[1][2]

¢ Physical Property Data

o Source: PubChem Compound Summary for CID 13449958 (3-(Cyclopentyloxy)propan-
1-ol).[1][2] Link[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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